Cas no 2227661-38-1 (rac-(1R,2S)-2-(2-methyl-1,3-thiazol-4-yl)methylcyclopentan-1-ol)

• Product Name: rac-(1R,2S)-2-(2-methyl-1,3-thiazol-4-yl)methylcyclopentan-1-ol
• CAS No: 2227661-38-1
• MF: C₁₀H₁₅NOS
• MW: 197.297201395035
• CID: 6027573
• PubChem ID: 165524725
• Update Time: 2025-06-11

rac-(1R,2S)-2-(2-methyl-1,3-thiazol-4-yl)methylcyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2S)-2-(2-methyl-1,3-thiazol-4-yl)methylcyclopentan-1-ol
• 2227661-38-1
• EN300-1635462
• rac-(1R,2S)-2-[(2-methyl-1,3-thiazol-4-yl)methyl]cyclopentan-1-ol

• Inchi： 1S/C10H15NOS/c1-7-11-9(6-13-7)5-8-3-2-4-10(8)12/h6,8,10,12H,2-5H2,1H3/t8-,10+/m0/s1
• InChI Key： TVUYAANSQAVECQ-WCBMZHEXSA-N
• SMILES： S1C(C)=NC(=C1)C[C@@H]1CCC[C@H]1O

Computed Properties

• Exact Mass: 197.08743528g/mol
• Monoisotopic Mass: 197.08743528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 61.4Ų

Additional information on rac-(1R,2S)-2-(2-methyl-1,3-thiazol-4-yl)methylcyclopentan-1-ol

rac-(1R,2S)-2-(2-methyl-1,3-thiazol-4-yl)methylcyclopentan-1-ol (CAS No. 2227661-38-1): A Comprehensive Overview

rac-(1R,2S)-2-(2-methyl-1,3-thiazol-4-yl)methylcyclopentan-1-ol (CAS No. 2227661-38-1) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential biological activities. This compound is characterized by its cyclopentane ring and a thiazole substituent, which contribute to its diverse applications in drug discovery and development.

The racemic nature of this compound implies the presence of equal amounts of two enantiomers, which can have distinct biological effects. Understanding the stereochemistry of rac-(1R,2S)-2-(2-methyl-1,3-thiazol-4-yl)methylcyclopentan-1-ol is crucial for optimizing its pharmacological properties and minimizing potential side effects. Recent studies have highlighted the importance of enantiomeric purity in drug development, as even minor differences in stereochemistry can significantly impact the efficacy and safety of a compound.

In terms of its chemical structure, rac-(1R,2S)-2-(2-methyl-1,3-thiazol-4-yl)methylcyclopentan-1-ol features a cyclopentane ring with a hydroxyl group at the C1 position and a substituted thiazole ring at the C2 position. The thiazole ring, known for its aromaticity and stability, is a common motif in many biologically active molecules. The presence of the methyl group on the thiazole ring further enhances the compound's lipophilicity and influences its interactions with biological targets.

Recent research has focused on the potential therapeutic applications of rac-(1R,2S)-2-(2-methyl-1,3-thiazol-4-yl)methylcyclopentan-1-ol. Studies have shown that this compound exhibits promising activity against various diseases, including neurodegenerative disorders and cancer. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that rac-(1R,2S)-2-(2-methyl-1,3-thiazol-4-yl)methylcyclopentan-1-ol can effectively inhibit the activity of specific enzymes involved in neurodegeneration, making it a potential candidate for treating conditions such as Alzheimer's disease.

In addition to its neuroprotective properties, rac-(1R,2S)-2-(2-methyl-1,3-thiazol-4-yl)methylcyclopentan-1-ol has also shown promise in cancer research. Preclinical studies have indicated that this compound can selectively target and inhibit cancer cells while sparing normal cells. The mechanism of action involves modulating key signaling pathways that are dysregulated in cancer cells, such as those involving apoptosis and cell cycle regulation.

The synthesis of rac-(1R,2S)-2-(2-methyl-1,3-thiazol-4-yl)methylcyclopentan-1-ol has been extensively studied to optimize yield and purity. Various synthetic routes have been reported, including those involving chiral catalysts and asymmetric synthesis techniques. These methods aim to produce the desired enantiomers with high selectivity and efficiency, which is essential for pharmaceutical applications.

One notable synthetic approach involves the use of chiral auxiliaries to control the stereochemistry during the formation of the cyclopentane ring. This method has been successful in producing high yields of rac-(1R,2S)-2-(2-methyl-1,3-thiazol-4-yl)methylcyclopentan-1-ol with excellent enantiomeric purity. Another approach involves the use of transition metal-catalyzed reactions to achieve stereoselective functionalization of the cyclopentane ring.

The biological evaluation of rac-(1R,2S)-2-(2-methyl-1,3-thiazol-4-y l)methylcyclopentan - 1 - ol has been conducted using a variety of in vitro and in vivo models. In vitro studies have demonstrated that this compound can effectively inhibit the proliferation of various cancer cell lines while showing minimal cytotoxicity towards normal cells. These findings suggest that rac-(1R , 2 S ) - 2 - ( 2 - methyl - 1 , 3 - th iaz o l - 4 - y l ) m e t h y l c y c l o p e n t an - 1 - ol may have a favorable therapeutic index for cancer treatment.

In vivo studies have further supported these findings by showing that rac-(1R , 2 S ) - 2 - ( 2 - methyl - 1 , 3 - th iaz o l - 4 - y l ) m e t h y l c y c l o p e n t an - 1 - ol can effectively reduce tumor growth in animal models without causing significant side effects. These results highlight the potential of this compound as a lead candidate for further drug development.

The pharmacokinetic properties of rac-(1R , 2 S ) - 2 - ( 2 - methyl - 1 , 3 - th iaz o l - 4 - y l ) m e t h y l c y c l o p e n t an - 1 - ol have also been investigated to understand its behavior in biological systems. Studies have shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic parameters, making it suitable for further clinical evaluation.

In conclusion, rac-(bolded text)-(bolded text,bolded text)-bolded text(bolded text-methyl-bolded text-bolded text-bolded text)methyl-bolded text-bolded text-bolded text-bolded text-bolded text-bolded text) (CAS No. bold number ) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and potential biological activities make it an attractive candidate for further investigation and development as a therapeutic agent.